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3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone 3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone The enzyme fatty acid amide hydrolase (FAAH) is capable of hydrolyzing and inactivating anandamide and other fatty acid amides that act as agonists for the central cannabinoid (CB1) receptor. CAY10570 is a reversible competitive inhibitor of FAAH activity exhibiting an IC50 value of 1.3 µM. CAY10570 has no affinity for the human CB1 receptor and acts as a competitive inhibitor of FAAH activity without being hydrolyzed by the enzyme.
Brand Name: Vulcanchem
CAS No.: 875014-22-5
VCID: VC21058246
InChI: InChI=1S/C25H32N2OS/c1-2-3-4-5-6-7-8-15-20-27-23(28)25(26-24(27)29,21-16-11-9-12-17-21)22-18-13-10-14-19-22/h9-14,16-19H,2-8,15,20H2,1H3,(H,26,29)
SMILES: CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula: C25H32N2OS
Molecular Weight: 408.6 g/mol

3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone

CAS No.: 875014-22-5

Cat. No.: VC21058246

Molecular Formula: C25H32N2OS

Molecular Weight: 408.6 g/mol

* For research use only. Not for human or veterinary use.

3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone - 875014-22-5

Specification

Description The enzyme fatty acid amide hydrolase (FAAH) is capable of hydrolyzing and inactivating anandamide and other fatty acid amides that act as agonists for the central cannabinoid (CB1) receptor. CAY10570 is a reversible competitive inhibitor of FAAH activity exhibiting an IC50 value of 1.3 µM. CAY10570 has no affinity for the human CB1 receptor and acts as a competitive inhibitor of FAAH activity without being hydrolyzed by the enzyme.
CAS No. 875014-22-5
Molecular Formula C25H32N2OS
Molecular Weight 408.6 g/mol
IUPAC Name 3-decyl-5,5-diphenyl-2-sulfanylideneimidazolidin-4-one
Standard InChI InChI=1S/C25H32N2OS/c1-2-3-4-5-6-7-8-15-20-27-23(28)25(26-24(27)29,21-16-11-9-12-17-21)22-18-13-10-14-19-22/h9-14,16-19H,2-8,15,20H2,1H3,(H,26,29)
Standard InChI Key ACGQTBAFQLDLFS-UHFFFAOYSA-N
SMILES CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3
Canonical SMILES CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3

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